
p-Naphtholbenzein: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Naphtholbenzein

Cat. No.: B087086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety and handling precautions

for p-Naphtholbenzein. The information is intended to equip laboratory personnel with the

knowledge necessary to handle this chemical safely and effectively.

Chemical Identification and Properties
p-Naphtholbenzein, also known as α-Naphtholbenzein, is a pH indicator commonly used in

laboratory settings. Its key physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 145-50-6 [1]

EC Number 205-656-3 [1]

Molecular Formula C27H18O2 [1]

Appearance
Dark reddish-black solid

powder
[2][3]

Melting Point 185 °C [3]

Boiling Point
Approximately 90°C (for a 1%

w/v solution)
[4]

Flash Point 40 °C (for a solution) [5]

Auto-ignition Temperature 485 °C [5]

Density
1.05 g/cm³ at 20 °C (for a

solution)
[5]

Solubility in Water Not miscible or difficult to mix [5][6]

Vapor Pressure 16 hPa at 20 °C [5]

Lower Explosion Limit 4 Vol % [5]

Upper Explosion Limit 17 Vol % [5]

Hazard Identification and GHS Classification
p-Naphtholbenzein is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

Flammable Liquids: Category 3[5]

Skin Corrosion/Irritation: Category 1A, Category 2[1][3][5][7]

Serious Eye Damage/Eye Irritation: Category 1, Category 2[1][3][5][7]
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Acute Toxicity (Dermal): Category 4[5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][3][7]

Signal Word: Danger[5], Warning[1][3]

Hazard Statements:

H226: Flammable liquid and vapour.[5]

H312: Harmful in contact with skin.[5]

H314: Causes severe skin burns and eye damage.[5]

H315: Causes skin irritation.[1][3][8]

H318: Causes serious eye damage.[5]

H319: Causes serious eye irritation.[1][3][8]

H335: May cause respiratory irritation.[1][3][8]

Toxicological Data
The toxicological effects of p-Naphtholbenzein have been evaluated through various studies.

Metric Value Species Route Reference

LD50 3,310 mg/kg Rat Oral [5]

LD50 1,060 mg/kg Rabbit Dermal [5]

Primary Irritant Effect:

Skin: Causes severe skin burns and irritation.[1][5]

Eyes: Causes serious eye damage and irritation.[1][5]

Inhalation: May cause respiratory irritation.[1][2]
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Based on available data, p-Naphtholbenzein is not classified for respiratory or skin

sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[5]

Experimental Protocols
The provided toxicological data, such as LD50 values, are typically determined using

standardized protocols established by organizations like the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD 423): This method involves the administration of the substance in

graduated doses to a group of experimental animals (e.g., rats). The animals are observed for

a set period, and the dose that causes mortality in 50% of the test population is determined.

Acute Dermal Toxicity (OECD 402): In this test, the substance is applied to the shaved skin of

an animal (e.g., a rabbit) for a specified duration. The dose that results in the death of 50% of

the animals is the dermal LD50.

Skin and Eye Irritation (OECD 404 & 405): These protocols involve applying the substance to

the skin or into the eye of an animal and observing the effects over time to assess the level of

irritation or corrosion.

Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1][9]

Avoid contact with skin and eyes.[1][8]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Wash hands thoroughly after handling.[1][8]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Keep away from ignition sources and incompatible materials such as strong oxidizers.[2][5]

[10]

Store locked up.[1][5]

Emergency Procedures
First Aid Measures:

After Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[1][2]

After Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and

plenty of water.[1][2]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.[1][5]

After Swallowing: Do not induce vomiting. Rinse mouth with water and seek immediate

medical attention.[1][2]

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[9]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[10]

Specific Hazards: Flammable liquid and vapor. Thermal decomposition can lead to the

release of irritating gases and vapors.[9][10]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1][9]

Accidental Release Measures:
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Personal Precautions: Wear protective equipment and keep unprotected persons away.

Ensure adequate ventilation and remove all sources of ignition.[1][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[1]

Methods for Cleaning Up: Collect spillage with non-combustible absorbent material and

place it in a suitable container for disposal.[1]

Personal Protective Equipment
Eye/Face Protection: Goggles or a face shield (EN 166).[9]

Hand Protection: Protective gloves that satisfy the specifications of EU Directive 89/686/EEC

and the standard EN 374.[1]

Skin and Body Protection: Long-sleeved, fire/flame resistant, and impervious clothing.[1][9]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 136 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[9]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[5] Do not dispose of together with household garbage or allow the product to reach

the sewage system.[5]

Visual Workflow for Chemical Spill Response
The following diagram illustrates the logical steps to be taken in the event of a p-
Naphtholbenzein spill.
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p-Naphtholbenzein Spill Response Protocol

Spill Occurs

Assess the Spill
(Size and Immediate Danger)

Evacuate Immediate Area
If Necessary

Major Spill

Alert Supervisor and
Safety Officer

Minor or Major Spill

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Eliminate Ignition Sources

Contain the Spill
(Use Absorbent Material)

Neutralize if Applicable
(Follow Specific Protocol)

Collect Absorbed Material
(Use Non-Sparking Tools)

Dispose of Waste
(In a Labeled, Sealed Container)

Decontaminate the Area
and Equipment

Complete Spill Report

End of Response

Click to download full resolution via product page

Caption: Workflow for handling a p-Naphtholbenzein spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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